Cas no 2034343-35-4 (1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione)

• Product Name: 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione
• CAS No: 2034343-35-4
• MF: C₁₆H₁₉F₃N₆O₃
• MW: 400.355673074722
• CID: 5550458
• PubChem ID: 91817828
• Update Time: 2025-05-19

1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbonyl)piperazine-2,3-dione
• 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione
• 1-ethyl-4-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl]piperazine-2,3-dione
• 2034343-35-4
• AKOS025325938
• F6523-0382

• Inchi： 1S/C16H19F3N6O3/c1-2-22-7-8-25(14(27)13(22)26)15(28)24-5-3-23(4-6-24)12-9-11(16(17,18)19)20-10-21-12/h9-10H,2-8H2,1H3
• InChI Key： POQJUFDSLLFNOI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C(N2C(C(N(CC)CC2)=O)=O)=O)CC1)(F)F

Computed Properties

• Exact Mass: 400.14707298g/mol
• Monoisotopic Mass: 400.14707298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90Ų

Additional information on 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione

Introduction to 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione (CAS No. 2034343-35-4)

1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034343-35-4, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of extensive research in drug discovery and medicinal chemistry.

The molecular structure of 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione is characterized by a piperazine core, which is a common motif in many pharmacologically active molecules. The presence of multiple heterocyclic rings and functional groups, including an ethyl substituent, a pyrimidine ring with a trifluoromethyl group, and a carbonyl linkage, contributes to its complex reactivity and potential biological interactions. Such structural features are often engineered to enhance binding affinity, metabolic stability, and selectivity in target enzymes or receptors.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorinated aromatic rings, such as the trifluoromethyl group found in this compound. The trifluoromethyl moiety is renowned for its ability to modulate the pharmacokinetic properties of drugs, including their lipophilicity, metabolic stability, and binding affinity. This has led to its widespread incorporation in drug candidates targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The incorporation of the trifluoromethyl group in 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione suggests that it may exhibit enhanced pharmacological profiles compared to its non-fluorinated counterparts.

The piperazine scaffold itself is a privileged structure in medicinal chemistry, known for its role as an antagonist or agonist at various neurotransmitter receptors. Piperazine derivatives have been successfully utilized in the treatment of conditions such as allergies, hypertension, and parasitic infections. The extended piperazine chain in 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione, particularly the presence of two piperazine units linked through a carbonyl group, likely contributes to its ability to interact with multiple biological targets simultaneously. This dual interaction capability could be exploited to develop multitargeted therapeutics or to enhance drug efficacy through allosteric modulation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}piperazine-2,3-dione with biological targets with unprecedented accuracy. These tools have been instrumental in optimizing the compound's structure for improved potency and selectivity. For instance, virtual screening studies have identified that this molecule may interact with enzymes involved in metabolic pathways relevant to cancer progression or inflammatory responses. Such insights have guided experimental efforts toward synthesizing analogs with enhanced pharmacological properties.

The synthesis of 1-ethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yloxy)piperazine}-carboxylic acid (CAS No. 2033987), which serves as a precursor for this compound, has been reported by several research groups. The synthetic route typically involves multi-step organic transformations starting from commercially available pyrimidine derivatives. Key steps include nucleophilic substitution reactions to introduce the piperazine moiety and fluorination protocols to incorporate the trifluoromethyl group. The use of advanced catalytic systems has enabled more efficient and scalable synthesis of this class of compounds.

The biological evaluation of 1-ehtyl-pyridine-pyrimidine derivatives (CAS No 2033987) has revealed promising activities against various disease-related targets. Notably, some derivatives have shown inhibitory effects on kinases involved in tumor growth and angiogenesis. The structural features present in 1-ehtyl-pyridine-pyrimidine derivatives (CAS No 2033987), such as the piperazine-pyrimidine core and the electron-withdrawing nature of the carbonyl group, are thought to contribute to their observed biological activity. Further investigation into these derivatives may uncover novel therapeutic agents with improved efficacy and reduced side effects.

One particularly intriguing aspect of compounds like 1-ehtyl-pyridine-pyrimidine derivatives (CAS No 2033987) is their potential as scaffolds for structure-based drug design. By leveraging high-resolution crystal structures or solution-state NMR data, researchers can rationalize how these molecules interact with their targets at an atomic level. This knowledge can then be used to engineer next-generation analogs with enhanced binding affinities or altered selectivity profiles. For example, computational studies have suggested that subtle modifications around the piperazine ring could improve interactions with specific amino acid residues in protein targets.

The role of fluorine atoms in modulating drug-receptor interactions has been extensively studied over the past few decades. The introduction of one or more fluorine atoms into a molecule can lead to significant changes in its pharmacokinetic behavior without altering its core pharmacophore. In the case of 1-ehtyl-pyridine-pyrimidine derivatives (CAS No 2033987), the presence of multiple fluorine atoms may contribute to its high lipophilicity and metabolic stability—key factors that determine a drug's bioavailability and duration of action.

Another area where these types of compounds show promise is in combination therapy strategies. By designing molecules that can simultaneously inhibit multiple targets or pathways involved in disease progression, 1-ehtyl-pyridine-pyrimidine derivatives (CAS No 2033987) could offer synergistic effects that single-agent therapies may not achieve alone. Such multitargeted approaches are particularly relevant in complex diseases like cancer or chronic inflammation, where dysregulation occurs at multiple levels within cellular signaling networks.п